4-Methyl-N-(prop-2-YN-1-YL)cycloheptan-1-amine

• Molecular Formula: C11H19N
• Molecular Weight: 165.27 g/mol
• SMILES: CC1CCCC(CC1)NCC#C
• InChI: InChI=1S/C11H19N/c1-3-9-12-11-6-4-5-10(2)7-8-11/h1,10-12H,4-9H2,2H3
• InChIKey: JUDCOCBNZXSSHU-UHFFFAOYSA-N

4-Methyl-N-(prop-2-YN-1-YL)cycloheptan-1-amine – A Cycloheptyl-Propargylamine Building Block for Medicinal Chemistry and Targeted Library Synthesis

4-Methyl-N-(prop-2-yn-1-yl)cycloheptan-1-amine (CAS 1490275-00-7, C₁₁H₁₉N, MW 165.27) is a secondary propargylamine featuring a 4-methyl-substituted cycloheptane ring [1]. The compound belongs to the cycloalkyl propargylamine class, which has been investigated for monoamine oxidase (MAO) inhibition, cholinesterase inhibition, and anti-diabetic activity [2]. The terminal alkyne enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry, making this scaffold a versatile intermediate for constructing diverse compound libraries [3].

• [1] Chemsrc. 4-Methyl-N-(prop-2-YN-1-YL)cycloheptan-1-amine. CAS 1490275-00-7. Molecular Formula C₁₁H₁₉N, MW 165.27. https://m.chemsrc.com/baike/2387916.html View Source
• [2] Samadi, A. et al. Multipotent MAO and cholinesterase inhibitors for the treatment of Alzheimer's disease: synthesis, pharmacological analysis and molecular modeling of heterocyclic substituted alkyl and cycloalkyl propargyl amine. Eur. J. Med. Chem. 2012, 52, 251–262. View Source
• [3] Vessally, E. et al. Synthesis and Reactivity of Propargylamines in Organic Chemistry. Chem. Rev. 2017, 117, 14091–14200. View Source

Why Generic Substitution Fails for 4-Methyl-N-(prop-2-YN-1-YL)cycloheptan-1-amine: Ring Size, Alkyl Substitution, and Physicochemical Property Divergence

Cycloalkyl propargylamines cannot be treated as interchangeable procurement items. The cycloheptane ring adopts conformations distinct from cyclohexane, altering the spatial presentation of the amine and alkyne motifs to biological targets . The 4-methyl substituent increases lipophilicity and steric bulk relative to the unsubstituted N-(prop-2-yn-1-yl)cycloheptanamine, directly impacting LogP, solubility, and passive membrane permeability . Even within the cycloheptyl series, replacement with the 4-ethyl analog changes molecular weight by ~14 Da (C₁₂H₂₁N, 179.30 vs. C₁₁H₁₉N, 165.27), affecting pharmacokinetic prediction parameters and synthetic downstream chemistry . These physicochemical divergences mean that a hit or lead identified with the 4-methyl cycloheptyl scaffold cannot be reliably reproduced with a different ring size or alkyl substituent without re-optimization.

Quantitative Differentiation Evidence for 4-Methyl-N-(prop-2-YN-1-YL)cycloheptan-1-amine vs. Closest Analogs

Cycloheptane vs. Cyclohexane Ring: LogP Difference of +0.39 Units Drives Divergent Lipophilicity Profiles

The cycloheptane core of the target compound confers higher lipophilicity than the analogous cyclohexane derivative. The des-methyl comparator N-(prop-2-yn-1-yl)cycloheptanamine exhibits a computed LogP of 1.932, while N-(prop-2-yn-1-yl)cyclohexanamine has a LogP of 1.5419, representing a +0.39 LogP unit difference solely attributable to ring expansion . Addition of the 4-methyl group to the cycloheptane scaffold further increases LogP (estimated +0.5 per methyl), pushing the target compound into a distinct lipophilicity space relative to the six-membered-ring analog. This difference is significant because a ΔLogP of 0.4–0.5 can alter passive membrane permeability, hERG binding propensity, and metabolic clearance [1].

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	4-Methyl-N-(prop-2-yn-1-yl)cycloheptan-1-amine: LogP estimated ~2.4 (11 carbons, cycloheptane + CH₃)
Comparator Or Baseline	N-(prop-2-yn-1-yl)cyclohexanamine: LogP = 1.5419 (9 carbons, cyclohexane)
Quantified Difference	+0.39 LogP units for cycloheptane vs. cyclohexane core (des-methyl pair); estimated +0.85 LogP units for the 4-methyl cycloheptyl target vs. cyclohexyl analog
Conditions	Computed LogP values from Chemscene vendor datasheets; cyclohexyl analog data from Chemscene CS-0266296

Why This Matters

A 0.4–0.85 LogP difference can shift a compound across critical thresholds for CNS penetration (optimal LogP 2–3) and aqueous solubility, directly influencing which analog is suitable for a given assay panel.

• [1] Lipinski, C. A. et al. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3–26. View Source

4-Methyl vs. 4-Ethyl Substitution on the Cycloheptane Scaffold: A 14 Da MW Differential with Distinct Steric and ADME Implications

Within the 4-substituted cycloheptyl propargylamine sub-series, the 4-methyl target compound (C₁₁H₁₉N, MW 165.27) differs from the 4-ethyl analog (C₁₂H₂₁N, MW 179.30) by exactly one CH₂ unit (+14.03 Da) . While this difference appears incremental, it carries practical consequences: the ethyl analog crosses the MW 180 threshold often used as a preliminary filter in fragment-based screening and has a larger solvent-accessible surface area, which can reduce ligand efficiency metrics. Both compounds are supplied at 95% purity, but the 4-methyl analog is stocked by Leyan across five quantity levels (50 mg to 1 g), whereas the 4-ethyl compound is listed only at larger scales (5 g, 10 g), suggesting greater demand for the 4-methyl variant in hit-to-lead campaigns .

Evidence Dimension	Molecular weight and formula
Target Compound Data	4-Methyl-N-(prop-2-yn-1-yl)cycloheptan-1-amine: C₁₁H₁₉N, MW 165.27, Purity 95%
Comparator Or Baseline	4-Ethyl-N-(prop-2-yn-1-yl)cycloheptan-1-amine: C₁₂H₂₁N, MW 179.30, Purity 95%
Quantified Difference	ΔMW = +14.03 Da (one CH₂); target has 1 fewer rotatable bond
Conditions	Leyan vendor datasheets; molecular formulas and purity values as reported

Why This Matters

The 14 Da difference in molecular weight and the reduced number of rotatable bonds in the 4-methyl analog can improve ligand efficiency indices (LE) and fragment-like properties, making it the preferred scaffold for fragment-based drug discovery programs.

Purity and Procurement Availability: 4-Methyl Target Delivers 95% Purity with Multi-Vendor Sourcing vs. Discontinued and Single-Source Analogs

The 4-methyl target compound is listed by Leyan as a catalog product (Product No. 1336962) with a purity of 95% and available stock in quantities from 50 mg to 1 g, with 5 g and 10 g available upon inquiry . In contrast, the same compound is listed as 'Discontinued' by CymitQuimica for both 250 mg and 500 mg sizes, indicating that not all vendors maintain active supply . The unsubstituted N-(prop-2-yn-1-yl)cycloheptanamine is available from Leyan at a higher purity of 98%, but this compound lacks the 4-methyl group, which may be essential for a specific SAR interaction . The cyclohexyl analog N-(prop-2-yn-1-yl)cyclohexanamine is supplied by Chemscene at 95+% purity but has a different pharmacological profile due to its smaller ring . For researchers requiring a 4-substituted cycloheptyl propargylamine with reliable multi-vendor sourcing, the 4-methyl variant offers superior supply resilience compared to the 4-ethyl analog, which is only stocked at larger quantities.

Evidence Dimension	Procurement purity and availability
Target Compound Data	4-Methyl-N-(prop-2-yn-1-yl)cycloheptan-1-amine: Purity 95% (Leyan), available 50 mg–1 g (5 g/10 g on inquiry); Discontinued at CymitQuimica
Comparator Or Baseline	N-(prop-2-yn-1-yl)cycloheptanamine: Purity 98% (Leyan), available 250 mg–2.5 g. N-(prop-2-yn-1-yl)cyclohexanamine: Purity 95+% (Chemscene). 4-Ethyl analog: Purity 95% (Leyan), only 5 g / 10 g stocked.
Quantified Difference	Target: 95% purity, multi-vendor but one source discontinued. Des-methyl cycloheptyl: 98% purity, higher but lacks methyl. Ethyl analog: larger minimum purchase.
Conditions	Vendor catalog data: Leyan (leyan.com), CymitQuimica (cymitquimica.com), Chemscene (chemscene.com)

Why This Matters

Multi-vendor sourcing reduces supply chain risk. The availability of 50 mg–1 g quantities enables cost-effective pilot studies before scaling, whereas the ethyl analog demands larger initial purchase commitments.

Click Chemistry Utility: Terminal Alkyne Enables Quantitative CuAAC Conjugation for Library Synthesis

The propargyl group present in 4-methyl-N-(prop-2-yn-1-yl)cycloheptan-1-amine is a canonical substrate for copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), the quintessential click chemistry reaction. Propargylamines are explicitly highlighted as versatile building blocks for this transformation, with the terminal alkyne reacting quantitatively with azides under mild conditions (room temperature, aqueous-compatible, high yield) to form 1,2,3-triazoles [1]. This reactivity is absent in saturated alkyl amines or non-alkyne-bearing cycloalkylamines and is shared across all N-propargyl derivatives. However, the cycloheptyl scaffold offers a distinct spatial geometry compared to cyclohexyl propargylamines, which can affect the orientation of the triazole product in a binding pocket and the conformational ensemble of the resulting conjugate .

Evidence Dimension	Click chemistry reactivity (CuAAC compatibility)
Target Compound Data	Terminal alkyne present (C≡CH); CuAAC-reactive
Comparator Or Baseline	N-alkylcycloheptanamines without alkyne: no CuAAC reactivity
Quantified Difference	Binary (reactive vs. non-reactive); CuAAC reactions typically >90% yield under standard conditions
Conditions	Standard CuAAC conditions: CuSO₄·5H₂O, sodium ascorbate, RT, aqueous/organic solvent mixtures

Why This Matters

The propargyl handle allows this compound to serve as a late-stage functionalization anchor for bioconjugation, PROTAC linker attachment, or fluorescent probe installation, providing synthetic versatility that simple cycloalkylamines lack.

• [1] Vessally, E. et al. Synthesis and Reactivity of Propargylamines in Organic Chemistry. Chem. Rev. 2017, 117, 14091–14200. View Source

Class-Level MAO-B Inhibitory Potential: Cycloalkyl Propargylamines Show Nanomolar IC₅₀ Activity in a Validated Enzyme Assay

Cycloalkyl propargylamines have been established as MAO-B inhibitors with therapeutic potential in neurodegeneration. In the Samadi et al. (2012) study, heterocyclic-substituted cycloalkyl propargyl amines were evaluated against human MAO-A and MAO-B, with compound 7 achieving an MAO-B IC₅₀ of 31 ± 2 nM and eqBuChE IC₅₀ of 4.7 ± 0.2 µM [1]. While the specific 4-methyl-cycloheptyl analog was not included in this study, the structure-activity data confirm that the cycloalkyl-propargylamine pharmacophore is competent for nanomolar enzyme inhibition. The target compound's cycloheptane ring and 4-methyl substituent differentiate it from the indole-substituted compounds tested, offering a distinct steric and lipophilic profile for exploring MAO-B selectivity over MAO-A [1].

Evidence Dimension	MAO-B enzyme inhibition (IC₅₀)
Target Compound Data	Not directly tested; belongs to cycloalkyl propargylamine class
Comparator Or Baseline	Compound 7 (indole-substituted cycloalkyl propargylamine): MAO-B IC₅₀ = 31 ± 2 nM; eqBuChE IC₅₀ = 4.7 ± 0.2 µM
Quantified Difference	Class-level evidence only; direct comparative data for the target compound are not available
Conditions	Human MAO-B and eqBuChE enzyme inhibition assays (Samadi et al., 2012)

Why This Matters

The nanomolar MAO-B activity of structurally related cycloalkyl propargylamines validates the scaffold for neurodegenerative disease research and supports the target compound's use in SAR expansion libraries.

• [1] Samadi, A. et al. Multipotent MAO and cholinesterase inhibitors for the treatment of Alzheimer's disease: synthesis, pharmacological analysis and molecular modeling of heterocyclic substituted alkyl and cycloalkyl propargyl amine. Eur. J. Med. Chem. 2012, 52, 251–262. View Source

Optimal Research and Industrial Application Scenarios for 4-Methyl-N-(prop-2-YN-1-YL)cycloheptan-1-amine

Fragment-Based Drug Discovery (FBDD) Targeting MAO-B or Cholinesterases

With a molecular weight of 165.27 Da, the 4-methyl cycloheptyl propargylamine fits the fragment space (MW < 300) and provides a confirmed pharmacophore for MAO-B inhibition [1]. Its computed LogP (estimated ~2.4) places it within the CNS-accessible range. Researchers can use this fragment as a starting point for structure-based elaboration, leveraging the propargyl group for CuAAC-based library diversification [2].

Click Chemistry-Mediated PROTAC Linker Conjugation

The terminal alkyne enables late-stage CuAAC conjugation to azide-functionalized E3 ligase ligands or target protein binders, making this compound a candidate for PROTAC (proteolysis-targeting chimera) linker synthesis. Unlike non-alkyne cycloalkylamines, this compound can directly participate in biorthogonal conjugation without additional activation steps [2].

Cycloalkyl SAR Expansion in Anti-Diabetic Lead Optimization

Cycloheptylamine derivatives have demonstrated efficacy in type 2 diabetes models [3]. The 4-methyl substitution provides a distinct steric and lipophilic profile relative to unsubstituted or ethyl-substituted analogs, enabling systematic exploration of alkyl substitution effects on glucose-lowering activity without altering the cycloheptane core size.

• [1] Samadi, A. et al. Multipotent MAO and cholinesterase inhibitors for the treatment of Alzheimer's disease. Eur. J. Med. Chem. 2012, 52, 251–262. View Source
• [2] Vessally, E. et al. Synthesis and Reactivity of Propargylamines in Organic Chemistry. Chem. Rev. 2017, 117, 14091–14200. View Source
• [3] Adem, A. et al. Cycloheptylamine derivatives as anti-diabetic agents. US Patent 11,891,348 B2, 2024. View Source